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Compound of Interest

Compound Name: Leiocarposide

CAS No.: 71953-77-0

Cat. No.: B1674705

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Leiocarposide is a noteworthy phenolic bisglucoside first identified in Solidago virgaurea L., a

plant with a history of use in traditional medicine. Structurally, it is a heterodimer of salicin

esterified to a methoxy-hydroxy-benzoic acid.[1] This complex structure necessitates a

comprehensive analytical approach for its full characterization, relying primarily on mass

spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. This technical guide

provides a detailed overview of the available spectroscopic data for Leiocarposide and

outlines the typical experimental protocols for its isolation and analysis.

Chemical Structure and Properties
Systematic Name: 2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-

pyran-2-yl)oxy)benzyl 2-hydroxy-3-methoxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzoate[1]

Molecular Formula: C₂₇H₃₄O₁₆[1]
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Molecular Weight: 614.55 g/mol [1]

Appearance: Solid powder[1]

Mass Spectrometry Data
High-resolution mass spectrometry is crucial for determining the elemental composition and

exact mass of Leiocarposide. The predicted monoisotopic mass and data for common

adducts are summarized below.

Ion Species Predicted m/z

[M+H]⁺ 615.19198

[M+Na]⁺ 637.17392

[M-H]⁻ 613.17742

[M+NH₄]⁺ 632.21852

[M+K]⁺ 653.14786

[M+HCOO]⁻ 659.18290

Exact Mass 614.1847

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
Detailed ¹H and ¹³C NMR data are essential for the complete structural elucidation of

Leiocarposide, allowing for the assignment of all protons and carbons in the molecule. While

the definitive isolation and initial characterization of Leiocarposide were reported in the 1980s,

the specific ¹H and ¹³C NMR chemical shift and coupling constant data are not readily available

in publicly accessible online scientific databases.

For the purpose of this guide, a representative protocol for acquiring such data is provided in

the Experimental Protocols section. The typical NMR analysis would involve a suite of

experiments including:
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¹H NMR: To identify the number and environment of protons.

¹³C NMR: To determine the number and type of carbon atoms.

DEPT (Distortionless Enhancement by Polarization Transfer): To differentiate between CH,

CH₂, and CH₃ groups.

COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly

attached carbons.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations

between protons and carbons, crucial for connecting different structural fragments.

NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of

protons, aiding in stereochemical assignments.

Experimental Protocols
The following sections describe a generalized yet detailed methodology for the isolation and

spectroscopic analysis of Leiocarposide from a plant source like Solidago virgaurea.

Isolation and Purification of Leiocarposide
Plant Material Collection and Preparation: Aerial parts of Solidago virgaurea are collected,

air-dried, and ground into a fine powder.

Extraction: The powdered plant material is exhaustively extracted with methanol or a

methanol/water mixture at room temperature. The resulting extract is filtered and

concentrated under reduced pressure to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned

with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to

remove non-polar and moderately polar compounds. The aqueous layer, containing the polar

glycosides, is retained.
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Column Chromatography: The aqueous fraction is subjected to column chromatography on a

suitable stationary phase, such as Diaion HP-20 or silica gel. The column is eluted with a

gradient of decreasingly polar solvents (e.g., water-methanol or chloroform-methanol

mixtures).

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing

Leiocarposide, as identified by thin-layer chromatography (TLC), are pooled and further

purified by preparative HPLC on a C18 column using a water/acetonitrile or water/methanol

gradient to yield pure Leiocarposide.

Spectroscopic Analysis
Sample Preparation: A sample of pure Leiocarposide (typically 5-10 mg for NMR) is

dissolved in an appropriate deuterated solvent (e.g., DMSO-d₆, Methanol-d₄) in a standard 5

mm NMR tube. For high-resolution mass spectrometry, a dilute solution in a suitable solvent

(e.g., methanol) is prepared.

NMR Spectroscopy:

Instrumentation: NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400

MHz or higher).

¹H and ¹³C NMR: Standard 1D ¹H and ¹³C{¹H} spectra are acquired.

2D NMR: A suite of 2D NMR experiments (COSY, HSQC, HMBC, and NOESY) are

performed to enable complete and unambiguous assignment of all proton and carbon

signals.

Mass Spectrometry:

Instrumentation: High-resolution mass spectra are obtained using an electrospray

ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

Analysis: Data is acquired in both positive and negative ion modes to observe different

adducts and confirm the molecular weight and elemental composition.

Experimental Workflow Visualization
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The following diagram illustrates the general workflow for the isolation and spectroscopic

characterization of Leiocarposide.
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Click to download full resolution via product page

Caption: Workflow for Isolation and Structural Elucidation of Leiocarposide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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